Cas no 2610-05-1 (Direct Blue 1)

• Product name: Direct Blue 1
• CAS No: 2610-05-1
• MF: C₃₄H₂₄N₆Na₄O₁₆S₄
• MW: 992.804046630859
• MDL: MFCD00004020
• CID: 84411
• PubChem ID: 87563777

Direct Blue 1 Chemical and Physical Properties

Names and Identifiers

• Chicago Sky Blue 6B
• C.I. 24410
• Direct Blue 1
• chicago sky blue 6B (C.I. 24410)
• Pontamine Sky Blue 6BX
• PontamineSkyBlueBX
• Chicago Sky Blue?B
• C. I. Direct blue I
• CHICAGO BLUE
• Chicago Sky Blue
• Direct Blue 1 Pontamine sky blue
• inkblue6b
• modrprima1
• nsb6b
• paperblue6b
• Pontamine Sky Blue 6B
• skyblue6b
• Pontamine sky blue
• Direct turquoise blue 6B
• C.I. Direct blue 1
• airedale blue ffd
• amanil sky blue 6b
• direct pure blue 6b
• direct pure blue ff
• 6,8-naphthalenedisulfonic acid, 3,3'-((3,3'-dimethoxy-4,4'-biphenylene)bis(azo)
• 1,3-naphthalenedisulfonic acid, 6,6'-((3,3'-dimethoxy(1,1'-biphenyl)-4,4'-diyl)
• 1,3-naphthalenedisulfonic acid, 6,6'-[(3,3'-dimethoxy[1,1'-biphenyl]-4,4'-diyl)
• Tetrasodium;4-amino-6-[[4-[4-[(8-amino-1-oxido-7-sulfo-5-sulfonatonaphthalen-2-yl)diazenyl]-3-methox
• Tetrasodium;4-amino-6-[[4-[4-[(8-amino-1-oxido-7-sulfo-5-sulfonatonaphthalen-2-yl)diazenyl]-3-methoxyphenyl]-2-methoxyphenyl]diazenyl]-5-oxido-3-sulfonaphthalene-1-sulfonate
• Prestwick_824
• Direct Blue 6BS
• Direct Sky Blue Green Shade
• Diphenyl Brilliant Blue FF
• Pyrazol Fast Brilliant Blue VP
• DTXSID1025190
• Atlantic Sky Blue FF
• CHICAGO SKY BLUE SODIUM
• CCRIS 2422
• Cresotine Blue 6B
• AKOS004901486
• CHEMBL296966
• Direct Sky Blue GS
• C.I. DIRECT BLUE 1 TETRASODIUM
• tetrasodium;4-amino-6-[[4-[4-[(8-amino-1-hydroxy-5,7-disulfonatonaphthalen-2-yl)diazenyl]-3-methoxyphenyl]-2-methoxyphenyl]diazenyl]-5-hydroxynaphthalene-1,3-disulfonate
• B0782
• MFCD00004020
• 8NN34MAQ6H
• Brilliant Benzo Blue 6BA-CF
• Pontamine skyblue gbx
• Pyrazol Blue 2F
• Ink Blue 6B
• HMS2096E12
• HMS3713E12
• NS00081908
• Atlantic Resin Fast Blue LLGG
• Chicago Sky Blue 6B, Dye content 50 %
• 6,6'-((3,3'-Dimethoxy-[1,1'-biphenyl]-4,4'-diyl)bis(diazene-2,1-diyl))bis(4-amino-5-hydroxynaphthalene-1,3-disulfonic acid), tetrasodium salt
• 6,8-Naphthalenedisulfonic acid, 3,3'-((3,3'-dimethoxy-4,4'-biphenylene)bis(azo)bis(5-amino-4-hydroxy-, tetrasodium salt
• Hispamin Sky Blue 6B
• Vondacel Blue FF
• Sky Blue FF
• Diazol Pure Blue 6B
• BRILLANT BENZO BLUE 6BA
• Lumicrease Sky Blue 6GUL
• Amanil Sky Blue FF
• Lumicrease Blue 4GL
• Shikiso Direct Sky Blue 6B
• Direct Brilliant Blue FF
• Phenamine Brilliant Blue 6B
• NCI-C61109
• Paramine Sky Blue FF
• HMS1569E12
• Benzanil Supra Blue 2GN
• Modr Prima 1
• EINECS 220-026-8
• Atlantic Sky Blue 6B
• CI DIRECT BLUE 1, TETRASODIUM SALT
• Chicago Sky Blue 6B (Technical Grade)
• Nyanza Sky Blue 6B
• Pontamine Sky Blue 6BX Greenish
• 6,6'-[(3,3-Dimethoxy[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[4-amino-5-hydroxy-1,3-napthalenedisulphonic acid] tetrasodium salt
• Chicago Sky Blue 6B, powder
• BDBM50458539
• CI DIRECT BLUE 1 TETRASODIUM
• Pure Sky Blue 6B
• Belamine Sky Blue FF
• 1,3-Naphthalenedisulfonic acid, 6,6'-((3,3'-dimethoxy(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis(4-amino-5-hydroxy-, tetrasodium salt
• Direct Blue FFN
• Direct Sky Blue 6B
• ci 24410
• Direct Bright Blue
• NSC-51538
• CI DIRECT BLUE 1
• Calcodur Blue 6GFL
• NSC 51538
• Benzo Brilliant Blue 6BS
• Sirius Supra Blue 4G
• Azocard Blue 6B
• Solar Blue 4GL
• Tertrodirect Blue FF
• Calcodur Resin Fast Blue 6G
• sodium 6,6'-(1E,1'E)-(3,3'-dimethoxybiphenyl-4,4'-diyl)bis(diazene-2,1-diyl)bis(4-amino-5-hydroxynaphthalene-1,3-disulfonate)
• Niagara Sky Blue 6B
• Paper Blue 6B
• Chlorantine Fast Blue B5GL
• CAS-259444
• Direct Blue FF
• CI DIRECT BLUE 1 [HSDB]
• Japanol Brilliant Blue 6BKX
• tetrasodium 4-amino-6-((Z)-{4'-[(Z)-(8-amino-1-hydroxy-5,7-disulfonato-2-naphthyl)diazenyl]-3,3'-dimethoxy[1,1'-biphenyl]-4-yl}diazenyl)-5-hydroxy-1,3-naphthalenedisulfonate
• Enianil Brilliant Blue FF
• 2610-05-1
• Diacotton Sky Blue 6B
• Chicago Blue 6B
• Vegentine Blue CSW
• Direct Blue 6B
• Chlorazol SKY Blue FF
• Naphtamine Sky Blue DD
• Chrome Leather Sky Blue
• Pontamine Blue
• Modr Prima 1 [Czech]
• NCGC00017151-01
• Direct Pure Sky Blue
• 6,6'-((3,3'-Dimethoxy-[1,1'-biphenyl]-4,4'-diyl)bis(diazene-2,1-diyl))bis(4-amino-5-hydroxynaphthalene-1,3-disulfonic acid),
• HSDB 4221
• Direct Sky Blue FF
• Mitsui Direct Brilliant Blue 6B
• Tetrasodium 6,6'-((3,3'-dimethoxy(1,1'-biphenyl)-4,4'-diyl)bis(azo))bis(4-amino-5-hydroxynaphthalene-1,3-disulphonate)
• 6,8-Naphthalenedisulfonic acid, 3,3'-((3,3'-dimethoxy-4,4'-biphenylene)bis(azo))bis(5-amino-4-hydroxy-, tetrasodium salt
• Atlantic Resin Fast Blue
• Sky Blue 6B
• Calcomine Sky Blue FF
• Azine Brilliant Blue 6B
• 1,3-Naphthalenedisulfonic acid, 6,6'-((3,3'-dimethoxy(1,1'-biphenyl)-4,4'-diyl)bis(2,1-diazenediyl))bis(4-amino-5-hydroxy-, sodium salt (1:4)
• NSC 9617
• UNII-8NN34MAQ6H
• CHEMBL1318708
• Direct Brilliant Blue MFF
• Diaphtamine Blue BS
• CCG-214775
• Brasilamina Sky Blue 6B
• Direct Brilliant Sky Blue 6B
• NSC-9617
• Fastusol Brilliant Blue L8GU
• Pontamine Sky Blue 6X
• Diazine Sky Blue FF
• Fenamin Sky Blue 3F
• Direct Sky Blue 6BS
• Atul Direct Sky Blue FB
• Calcodur Resin Fast Blue
• Chrome Leather Sky Blue GS
• sodium 6,6'-((1E,1'E)-(3,3'-dimethoxy-[1,1'-biphenyl]-4,4'-diyl)bis(diazene-2,1-diyl))bis(4-amino-5-hydroxynaphthalene-1,3-disulfonate)
• Chloramine Sky Blue FF
• Pheno Sky Blue 6BX
• Benzanil Sky Blue FF
• Kayaku Direct Sky Blue 6B
• Fixanol Sky Blue FF
• CHICAGOSKYBLUE6B

• MDL： MFCD00004020
• Inchi： 1S/C34H28N6O16S4.4Na/c1-55-23-11-15(3-7-19(23)37-39-21-9-5-17-25(57(43,44)45)13-27(59(49,50)51)31(35)29(17)33(21)41)16-4-8-20(24(12-16)56-2)38-40-22-10-6-18-26(58(46,47)48)14-28(60(52,53)54)32(36)30(18)34(22)42;;;;/h3-14,41-42H,35-36H2,1-2H3,(H,43,44,45)(H,46,47,48)(H,49,50,51)(H,52,53,54);;;;/q;4*+1/p-4/b39-37+,40-38+;;;;
• InChI Key： BPHHNXJPFPEJOF-GPTZEZBUSA-J
• SMILES： S(C1C([H])=C(C2C([H])=C([H])C(=C(C=2C=1N([H])[H])[O-])/N=N/C1C([H])=C([H])C(=C([H])C=1OC([H])([H])[H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])/N=N/C1C([H])=C([H])C2C(=C([H])C(=C(C=2C=1[O-])N([H])[H])S(=O)(=O)O[H])S(=O)(=O)[O-])S(=O)(=O)[O-])(=O)(=O)O[H].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 991.97200
• Monoisotopic Mass: 991.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 64
• Rotatable Bond Count: 9
• Complexity: 1850
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 423
• Surface Charge: 0
• XLogP3: Not available

Experimental Properties

• Color/Form: Blue powder
• Water Partition Coefficient: Soluble in water (1 mg/ml).
• Stability/Shelf Life: Stable. Probably combustible. Incompatible with strong oxidizing agents.
• PSA: 422.72000
• LogP: 10.18560
• Solubility: Soluble in water as bright blue solution, slightly soluble in fibrinolysin, insoluble in other organic solvents
• Color index: 24410

Direct Blue 1 Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H316-H319-H350-H361
• Warning Statement： P201-P202-P264-P280-P305+P351+P338+P337+P313-P308+P313-P332+P313-P405-P501
• Hazardous Material transportation number：UN 3143
• WGK Germany：3
• Hazard Category Code： 45
• Safety Instruction： S24/25
• RTECS：QJ6430000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines